Cas no 2229153-17-5 (1-(2-fluoro-3-nitrophenyl)cyclopropylmethanamine)

• Product Name: 1-(2-fluoro-3-nitrophenyl)cyclopropylmethanamine
• CAS No: 2229153-17-5
• MF: C₁₀H₁₁FN₂O₂
• MW: 210.204945802689
• CID: 6228839
• PubChem ID: 165851295
• Update Time: 2025-10-31

1-(2-fluoro-3-nitrophenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluoro-3-nitrophenyl)cyclopropylmethanamine
• 2229153-17-5
• EN300-1794261
• [1-(2-fluoro-3-nitrophenyl)cyclopropyl]methanamine

• Inchi： 1S/C10H11FN2O2/c11-9-7(10(6-12)4-5-10)2-1-3-8(9)13(14)15/h1-3H,4-6,12H2
• InChI Key： DEAZUHLAOYTMJX-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1(CN)CC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 210.08045576g/mol
• Monoisotopic Mass: 210.08045576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 71.8Ų

Additional information on 1-(2-fluoro-3-nitrophenyl)cyclopropylmethanamine

Recent Advances in the Study of 1-(2-fluoro-3-nitrophenyl)cyclopropylmethanamine (CAS: 2229153-17-5)

The compound 1-(2-fluoro-3-nitrophenyl)cyclopropylmethanamine (CAS: 2229153-17-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropylmethanamine scaffold and nitro-fluoro substitution pattern, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.

One of the key areas of interest is the compound's role as a precursor or intermediate in the synthesis of more complex bioactive molecules. Researchers have optimized synthetic routes to produce 1-(2-fluoro-3-nitrophenyl)cyclopropylmethanamine with high yield and purity, which is critical for subsequent pharmacological evaluations. The presence of both fluorine and nitro groups on the phenyl ring enhances its reactivity, making it a versatile building block in medicinal chemistry.

Pharmacological studies have revealed that this compound exhibits notable activity in modulating specific neurotransmitter systems, particularly those involving monoamine transporters. Preliminary in vitro assays suggest that it may act as a selective inhibitor or modulator, though further in vivo studies are required to confirm these findings. The cyclopropylmethanamine moiety is believed to contribute to its binding affinity and selectivity, while the nitro-fluoro substitution may influence its metabolic stability and pharmacokinetic profile.

Recent publications have also explored the potential of 1-(2-fluoro-3-nitrophenyl)cyclopropylmethanamine in the treatment of neurological disorders, such as depression and anxiety. Its structural similarity to known psychoactive compounds has prompted investigations into its effects on serotonin and dopamine receptors. Early results indicate that it may offer a novel mechanism of action, potentially leading to the development of new therapeutic agents with fewer side effects.

In addition to its pharmacological applications, this compound has been studied for its chemical properties and stability under various conditions. Researchers have employed advanced analytical techniques, including NMR spectroscopy and mass spectrometry, to characterize its structure and purity. These studies are essential for ensuring the reproducibility of its synthesis and the reliability of subsequent biological assays.

Despite these promising findings, challenges remain in the development of 1-(2-fluoro-3-nitrophenyl)cyclopropylmethanamine as a therapeutic agent. Issues such as bioavailability, toxicity, and metabolic degradation need to be addressed through further research. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in overcoming these hurdles and advancing the compound toward clinical applications.

In conclusion, 1-(2-fluoro-3-nitrophenyl)cyclopropylmethanamine (CAS: 2229153-17-5) represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and preliminary pharmacological activities make it a promising candidate for further investigation. Continued exploration of its synthetic pathways, biological effects, and therapeutic potential will likely yield valuable insights and contribute to the development of novel treatments for various medical conditions.